Cas no 381723-17-7 (1-Methyl-2-[1-methylene-3-(2-methylphenyl)-2-propyn-1-yl]benzene)

1-Methyl-2-[1-methylene-3-(2-methylphenyl)-2-propyn-1-yl]benzene structure
381723-17-7 structure
Product Name:1-Methyl-2-[1-methylene-3-(2-methylphenyl)-2-propyn-1-yl]benzene
CAS No:381723-17-7
MF:C18H16
MW:232.319644927979
CID:6626856
Update Time:2024-01-15

1-Methyl-2-[1-methylene-3-(2-methylphenyl)-2-propyn-1-yl]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-2-[1-methylene-3-(2-methylphenyl)-2-propyn-1-yl]benzene
    • Inchi： 1S/C18H16/c1-14-8-4-6-10-17(14)13-12-16(3)18-11-7-5-9-15(18)2/h4-11H,3H2,1-2H3
    • InChI Key： CLVZJDLQWVEWSV-UHFFFAOYSA-N
    • SMILES： C1(C)=CC=CC=C1C(=C)C#CC1=CC=CC=C1C

Experimental Properties

  • Density: 1.02±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 369.6±42.0 °C(Predicted)

1-Methyl-2-[1-methylene-3-(2-methylphenyl)-2-propyn-1-yl]benzene Production Method

Production Method 1

766-47-2 766-47-2
381723-17-7 381723-17-7
136612-73-2 136612-73-2
136612-95-8 136612-95-8
87226-88-8 87226-88-8
Reaction Conditions
1.1 Catalysts: Zinc ,  1,4-Bis(diphenylphosphino)butane ,  Bis(triphenylphosphine)nickel dichloride Solvents: Acetonitrile ;  7 min, 80 °C
1.2 Solvents: Acetonitrile ;  25 °C; 12 h, 25 °C
Reference
Regioselectively switchable alkyne cyclotrimerization catalyzed by a Ni(II)/bidentate P-ligand/Zn system with ZnI2 as an additive
Fan, Jiang-Tao; et al, Organic Chemistry Frontiers, 2022, 9(9), 2357-2367

1-Methyl-2-[1-methylene-3-(2-methylphenyl)-2-propyn-1-yl]benzene Raw materials

1-Methyl-2-[1-methylene-3-(2-methylphenyl)-2-propyn-1-yl]benzene Preparation Products

1-Methyl-2-[1-methylene-3-(2-methylphenyl)-2-propyn-1-yl]benzene Related Literature

381723-17-7 (1-Methyl-2-[1-methylene-3-(2-methylphenyl)-2-propyn-1-yl]benzene) Related Products

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